Cas no 1566252-05-8 ([1-(Piperidine-4-carbonyl)pyrrolidin-3-yl]methanol)

[1-(Piperidine-4-carbonyl)pyrrolidin-3-yl]methanol is a versatile heterocyclic compound featuring both piperidine and pyrrolidine moieties, linked by a carbonyl group and functionalized with a hydroxymethyl group. This structure imparts significant potential as an intermediate in pharmaceutical synthesis, particularly for bioactive molecules targeting central nervous system (CNS) disorders or receptor modulation. The hydroxymethyl group enhances solubility and provides a handle for further derivatization, while the rigid bicyclic framework offers conformational stability. Its balanced lipophilicity and polarity make it suitable for medicinal chemistry applications, including peptidomimetics or small-molecule drug development. The compound’s synthetic flexibility allows for selective modifications, enabling tailored optimization of pharmacokinetic properties in lead compound refinement.
[1-(Piperidine-4-carbonyl)pyrrolidin-3-yl]methanol structure
1566252-05-8 structure
Product Name:[1-(Piperidine-4-carbonyl)pyrrolidin-3-yl]methanol
CAS No:1566252-05-8
MF:C11H20N2O2
MW:212.288702964783
CID:5046404
Update Time:2025-05-28

[1-(Piperidine-4-carbonyl)pyrrolidin-3-yl]methanol Chemical and Physical Properties

Names and Identifiers

    • [1-(piperidine-4-carbonyl)pyrrolidin-3-yl]methanol
    • [3-(hydroxymethyl)pyrrolidin-1-yl]-piperidin-4-ylmethanone
    • (3-(Hydroxymethyl)pyrrolidin-1-yl)(piperidin-4-yl)methanone
    • [1-(Piperidine-4-carbonyl)pyrrolidin-3-yl]methanol
    • Inchi: 1S/C11H20N2O2/c14-8-9-3-6-13(7-9)11(15)10-1-4-12-5-2-10/h9-10,12,14H,1-8H2
    • InChI Key: JDZBBOVLFYTOHE-UHFFFAOYSA-N
    • SMILES: O=C(C1CCNCC1)N1CCC(CO)C1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 227
  • XLogP3: -0.5
  • Topological Polar Surface Area: 52.6

[1-(Piperidine-4-carbonyl)pyrrolidin-3-yl]methanol Pricemore >>

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